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Compound of Interest

Compound Name: Talaglumetad Hydrochloride

Cat. No.: B1681216 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the use of research-grade

talaglumetad hydrochloride. This document outlines suppliers, key technical data, detailed

experimental protocols, and the underlying mechanism of action to facilitate its application in

neuroscience research, particularly in the study of anxiety and related disorders.

Introduction to Talaglumetad Hydrochloride
Talaglumetad hydrochloride (also known as LY-544344) is a prodrug of the potent and

selective group II metabotropic glutamate receptor (mGluR2/3) agonist, eglumetad (LY-354740)

[1]. Developed to improve the oral bioavailability of eglumetad, talaglumetad is readily

absorbed and converted to its active form, making it a valuable tool for in vivo studies[1]. Its

primary therapeutic potential has been investigated in the context of anxiety and stress-related

disorders[2].

Chemical Properties:

Chemical Name: (1S,2S,5R,6S)-2-[[(2S)-2-aminopropanoyl]amino]bicyclo[3.1.0]hexane-2,6-

dicarboxylic acid hydrochloride[2]

CAS Number: 441765-97-5[2]

Molecular Formula: C₁₁H₁₆N₂O₅ · HCl[2]
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Molecular Weight: 292.7 g/mol [2]

Mechanism of Action
Talaglumetad acts as a prodrug and is metabolized in the body to eglumetad. Eglumetad is a

potent agonist at mGluR2 and mGluR3, which are G-protein coupled receptors (GPCRs) linked

to the Gαi/o subunit. Activation of these receptors leads to the inhibition of adenylyl cyclase,

resulting in a decrease in intracellular cyclic adenosine monophosphate (cAMP) levels[3]. This

signaling cascade ultimately modulates neuronal excitability.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 12 Tech Support

https://searchlf.ama-assn.org/usan/documentDownload?uri=/unstructured/binary/usan/talaglumetad_hcl.pdf
https://www.frontiersin.org/journals/cell-and-developmental-biology/articles/10.3389/fcell.2022.1022544/full
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Extracellular Space

Cell Membrane

Intracellular Space

Talaglumetad

mGluR2/3

Activates

Gαi/o-protein

Activates

Adenylyl Cyclase

Inhibits

cAMP

Conversion Blocked

ATP

↓ Neuronal Excitability

Click to download full resolution via product page

Suppliers and Purchasing

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 12 Tech Support

https://www.benchchem.com/product/b1681216?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1681216?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


The availability of research-grade talaglumetad hydrochloride can be limited. Below is a

summary of potential suppliers. It is recommended to request a certificate of analysis (CoA)

from the supplier to ensure purity and quality.

Supplier Product Name
Catalog
Number

Purity Notes

MedchemExpres

s

Talaglumetad

hydrochloride
HY-131286A >98%

Available in

various

quantities (e.g.,

50 mg, 100 mg,

250 mg).

BOC Sciences
Talaglumetad

hydrochloride
N/A Inquiry required

Available via

custom

synthesis;

requires a quote

request.

Pharmacological Data for Active Metabolite (Eglumetad/LY354740):

Since talaglumetad is a prodrug, the pharmacological activity is determined by its active

metabolite, eglumetad.

Parameter Value Receptor Source

EC₅₀ 5.1 nM Human mGluR2
Cayman Chemical[4],

Tocris Bioscience[5]

EC₅₀ 24.3 nM Human mGluR3
Cayman Chemical[4],

Tocris Bioscience[5]

Kᵢ 99 nM mGluR2 Cayman Chemical[4]

Kᵢ 94 nM mGluR3 Cayman Chemical[4]
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In Vitro: cAMP Assay in CHO-K1 Cells
This protocol describes the measurement of the inhibitory effect of eglumetad (the active form

of talaglumetad) on forskolin-stimulated cAMP production in Chinese Hamster Ovary (CHO-K1)

cells stably expressing human mGluR2.

Materials:

CHO-K1 cells stably expressing human mGluR2

DMEM/F-12 medium

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

Eglumetad (LY354740)

Forskolin

3-isobutyl-1-methylxanthine (IBMX)

Phosphate-Buffered Saline (PBS)

cAMP assay kit (e.g., LANCE Ultra cAMP Kit, PerkinElmer)

96-well white opaque plates

Procedure:

Cell Culture: Culture CHO-K1-hmGluR2 cells in DMEM/F-12 supplemented with 10% FBS

and 1% Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO₂.

Cell Seeding: Seed the cells into 96-well white opaque plates at a density of 20,000

cells/well and incubate for 24 hours.

Compound Preparation: Prepare a stock solution of eglumetad in a suitable solvent (e.g.,

water or DMSO). Create a serial dilution of the compound in assay buffer (e.g., PBS with 0.5

mM IBMX).
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Assay: a. Aspirate the culture medium from the wells. b. Wash the cells once with PBS. c.

Add 50 µL of the eglumetad serial dilutions to the respective wells. d. Incubate for 30 minutes

at room temperature. e. Add 50 µL of 10 µM forskolin (to stimulate cAMP production) to all

wells except the negative control. f. Incubate for 30 minutes at room temperature.

cAMP Detection: a. Lyse the cells and measure cAMP levels according to the manufacturer's

protocol of the chosen cAMP assay kit.

Data Analysis: a. Plot the cAMP levels against the log concentration of eglumetad. b.

Calculate the EC₅₀ value using a non-linear regression curve fit (log(agonist) vs. response).
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In Vivo: Elevated Plus Maze (EPM) Test for Anxiolytic
Activity in Mice
This protocol outlines the use of the elevated plus maze to assess the anxiolytic-like effects of

talaglumetad in mice. The EPM is a widely used behavioral assay for screening anxiolytic

drugs.

Materials:

Male C57BL/6 mice (8-10 weeks old)

Elevated Plus Maze apparatus

Talaglumetad hydrochloride

Vehicle (e.g., sterile saline or 0.5% methylcellulose in water)

Animal scale

Syringes and needles for administration (e.g., intraperitoneal - i.p.)

Video tracking software

Procedure:

Acclimation: Acclimate the mice to the testing room for at least 1 hour before the experiment.

Drug Preparation and Administration: a. Prepare a solution of talaglumetad hydrochloride
in the chosen vehicle. A common dose range for its active metabolite, eglumetad, is 10-20

mg/kg[6]. The dose for the prodrug talaglumetad should be adjusted based on its molecular

weight and expected conversion rate. b. Administer talaglumetad or vehicle via the chosen

route (e.g., i.p.) 30 minutes before the EPM test.

EPM Test: a. Place a mouse at the center of the EPM, facing one of the open arms. b. Allow

the mouse to explore the maze for 5 minutes. c. Record the session using a video camera

positioned above the maze.

Data Analysis: a. Use video tracking software to score the following parameters:
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Time spent in the open arms
Time spent in the closed arms
Number of entries into the open arms
Number of entries into the closed arms b. An anxiolytic effect is indicated by a significant
increase in the time spent and/or the number of entries into the open arms compared to
the vehicle-treated group. c. Total distance traveled can be used as a measure of general
locomotor activity.
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Talaglumetad hydrochloride should be handled in a laboratory setting by trained personnel.

Wear appropriate personal protective equipment (PPE), including gloves, lab coat, and safety

glasses. Refer to the supplier's Safety Data Sheet (SDS) for detailed information on handling,

storage, and disposal.

Storage: Store the compound at the temperature recommended by the supplier, typically at

-20°C for long-term storage, protected from light and moisture.

By following these guidelines and protocols, researchers can effectively utilize talaglumetad
hydrochloride as a tool to investigate the role of mGluR2/3 in various physiological and

pathological processes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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